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Compound of Interest

Compound Name:
1,4-Difluoro-5,8-

dihydroxyanthraquinone

Cat. No.: B030391 Get Quote

Essential Safety and Handling Guide for 1,4-
Difluoro-5,8-dihydroxyanthraquinone
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,4-Difluoro-5,8-
dihydroxyanthraquinone. The following procedures are designed to ensure safe laboratory

operations and minimize risks associated with this chemical.

Chemical and Physical Properties
1,4-Difluoro-5,8-dihydroxyanthraquinone is an organic compound often used as an

intermediate in the synthesis of therapeutic anthraquinones.[1] The presence of fluorine atoms

can enhance the compound's stability and modify its electronic properties.[2]
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Property Value Source(s)

CAS Number 131401-54-2 [1][3][4]

Molecular Formula C₁₄H₆F₂O₄ [1][4][5]

Molecular Weight 276.19 g/mol [1][4][5]

Appearance Dark purple solid [1]

Boiling Point 502.8°C at 760 mmHg [1]

Flash Point 222 - 257.9°C [1][6]

Density 1.681 g/cm³ [1]

Personal Protective Equipment (PPE)
Due to the potential hazards associated with similar anthraquinone compounds, which include

skin, eye, and respiratory irritation, comprehensive personal protective equipment is

mandatory.[7] Always wear appropriate PPE when handling this chemical, even for small tasks.

[8]

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.

For operations with a higher risk of splashing, use a face shield in addition to goggles.[9]

Skin Protection:

Gloves: High-performance, chemical-resistant nitrile gloves are recommended.[9] Ensure

gloves are free of holes by inspecting them before each use.[8]

Lab Coat/Coveralls: A chemical-resistant lab coat or coveralls should be worn to prevent

skin contact.[10] For significant handling operations, a splash-proof apron provides an

additional layer of protection.[9]

Clothing: Do not wear shorts or open-toed shoes in the laboratory.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood, to avoid the formation and inhalation of dust and aerosols.[3][7] If ventilation is
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inadequate or for brief, higher-exposure tasks, a NIOSH-approved respirator may be

necessary.[11]

Operational and Handling Plan
Safe Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[7]

Avoid all contact with skin and eyes.[3]

Avoid the formation and inhalation of dust.[3][7]

Ensure adequate ventilation and that eyewash stations and safety showers are located close

to the workstation.[12]

Wash hands thoroughly after handling the chemical and before breaks.[7][11]

Storage Requirements:

Store in a cool, dry, and well-ventilated place.[3][10]

Keep containers tightly closed when not in use.[3][10]

Store locked up.[7]

Incompatible Materials: Avoid strong oxidizing agents, strong bases, acid chlorides, and acid

anhydrides.[7][10]

Emergency and First Aid Protocol
Immediate action is crucial in the event of exposure.

General Advice: If you feel unwell or are concerned after exposure, seek medical advice and

show the Safety Data Sheet (SDS) to the attending physician.[3][7]
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Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a physician.[3][7]

Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected area with

plenty of soap and water.[3] If skin irritation occurs, seek medical attention.[7]

Eye Contact: Immediately rinse the eyes thoroughly with plenty of water for at least 15

minutes, also under the eyelids.[3][10] Remove contact lenses if present and easy to do.[7]

Continue rinsing and consult an ophthalmologist.[7]

Ingestion: Rinse the mouth with water.[3] Never give anything by mouth to an unconscious

person.[3] Do not induce vomiting; call for medical help immediately.[11]

Spill and Disposal Plan
Accidental Release Measures: In case of a spill, evacuate personnel to a safe area.[3] Use

personal protective equipment during cleanup.[3]
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Caption: Workflow for handling a chemical spill event.
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Cleanup Procedure:

Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[3]

Pick up and arrange disposal without creating dust.[3]

Sweep up the material and place it in a suitable, closed, and labeled container for disposal.

[3][12]

Disposal Plan:

Chemical waste must be disposed of in accordance with all national and local regulations.[7]

[13]

Leave chemicals in their original containers and do not mix them with other waste.[13]

Handle uncleaned containers as you would the product itself.[13] Dispose of the contents

and container at an approved waste disposal plant.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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